Cas no 828295-04-1 (1H-1,3,5-Triazepine-6,7-dicarbonitrile, 2,4-dichloro-)

• Product name: 1H-1,3,5-Triazepine-6,7-dicarbonitrile, 2,4-dichloro-
• CAS No: 828295-04-1
• MF: C₆HN₅Cl₂
• MW: 214.01164
• CID: 681291
• PubChem ID: 71416931

1H-1,3,5-Triazepine-6,7-dicarbonitrile, 2,4-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,3,5-Triazepine-6,7-dicarbonitrile, 2,4-dichloro-
• 2,4-dichloro-1H-1,3,5-triazepine-6,7-dicarbonitrile
• 828295-04-1
• DTXSID20836287

• Inchi： InChI=1S/C6HCl2N5/c7-5-11-3(1-9)4(2-10)12-6(8)13-5/h(H,11,12,13)
• InChI Key： QHNNZLBHBPEFPH-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(N=C(N=C(N1)Cl)Cl)C#N

Computed Properties

• Exact Mass: 212.9609004g/mol
• Monoisotopic Mass: 212.9609004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.3Ų